5-Chloro-n1-isopropylbenzene-1,2-diamine

• Molecular Formula: C9H13ClN2
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 4-chloro-2-N-propan-2-ylbenzene-1,2-diamine
• InChI: InChI=1S/C9H13ClN2/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6,12H,11H2,1-2H3
• InChI Key: UKZTYYGSWNWZBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC(=C1)Cl)N

Description

5-Chloro-N1-isopropylbenzene-1,2-diamine is a substituted aromatic diamine characterized by a benzene ring with a chlorine atom at position 5 and an isopropyl group attached to the N1 amine. This compound is structurally significant in organic synthesis, particularly as a precursor for heterocyclic compounds such as benzimidazoles and pyrazoles, which have applications in pharmaceuticals and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-n1-isopropylbenzene-1,2-diamine typically involves the following steps:

Nitration: The starting material, 5-chlorobenzene-1,2-diamine, is nitrated to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as zinc powder in ethanol.

Alkylation: The resulting 5-chlorobenzene-1,2-diamine is then alkylated with isopropyl halide under basic conditions to yield 5-Chloro-n1-isopropylbenzene-1,2-diamine.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Common industrial methods include:

Catalytic hydrogenation: Using catalysts such as palladium on carbon to reduce nitro groups.

Continuous flow reactors: For efficient and scalable alkylation reactions.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-n1-isopropylbenzene-1,2-diamine undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: Due to the presence of the amino groups, which are activating groups, the compound can undergo further substitution reactions on the benzene ring.

Oxidation and Reduction: The amino groups can be oxidized to nitroso or nitro groups, and reduced back to amines.

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide for oxidation reactions.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Nucleophiles: Such as sodium methoxide or potassium cyanide for nucleophilic substitution reactions.

Major Products

Substituted benzenes: Depending on the reaction conditions and reagents used, various substituted benzene derivatives can be formed.

Amines and amides: Through reduction and alkylation reactions.

Scientific Research Applications

5-Chloro-n1-isopropylbenzene-1,2-diamine has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Materials Science: Used in the synthesis of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Chloro-n1-isopropylbenzene-1,2-diamine involves its interaction with various molecular targets:

Electrophilic Aromatic Substitution: The amino groups activate the benzene ring towards electrophilic attack, facilitating substitution reactions.

Hydrogen Bonding: The amino groups can form hydrogen bonds with other molecules, influencing its reactivity and interactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of 5-Chloro-N1-isopropylbenzene-1,2-diamine can be contextualized by comparing it with related diamines. Below is a detailed analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS No.)	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
5-Chloro-N1-isopropylbenzene-1,2-diamine	Cl (C5), isopropyl (N1)	C9H13ClN2	~198.67*	Intermediate for antiparasitic agents
5-Chloro-N1-methylbenzene-1,2-diamine (84859-27-8)	Cl (C5), methyl (N1)	C7H9ClN2	156.61	Higher solubility due to smaller N1 group
N1-(4-Chlorophenyl)benzene-1,2-diamine (68817-71-0)	Cl (C4), phenyl (N1)	C12H11ClN2	218.69	Used in corrosion inhibition studies
5-Bromo-3-chlorobenzene-1,2-diamine (1008361-80-5)	Br (C5), Cl (C3)	C6H5BrClN2	235.47	Enhanced halogen interactions in synthesis
5-Chloro-3-nitrobenzene-1,2-diamine (42389-30-0)	Cl (C5), NO2 (C3)	C6H6ClN3O2	187.59	Electron-withdrawing nitro group reduces basicity
5-Chloro-N1,4-dimethylbenzene-1,2-diamine (99923-15-6)	Cl (C5), methyl (N1, C4)	C8H11ClN2	170.64	Steric hindrance impacts reactivity

*Calculated based on analogous brominated compound ().

Key Comparisons

Substituent Effects on Reactivity :

• The isopropyl group in the target compound introduces steric bulk, slowing nucleophilic substitution compared to the smaller methyl group in 5-Chloro-N1-methylbenzene-1,2-diamine .
• The phenyl group in N1-(4-Chlorophenyl)benzene-1,2-diamine enhances π-π stacking in corrosion inhibitors but reduces solubility .

Electronic Properties :

• Nitro-substituted derivatives (e.g., 5-Chloro-3-nitrobenzene-1,2-diamine) exhibit lower basicity due to electron-withdrawing effects, limiting their utility in base-catalyzed reactions .
• Halogenated analogs (e.g., 5-Bromo-3-chlorobenzene-1,2-diamine) show stronger intermolecular interactions, favoring crystal packing in material science applications .

Biological Activity :

• N1-isopropyl and N1-phenyl derivatives are pivotal in antiparasitic drug scaffolds, with the isopropyl group improving metabolic stability over methyl analogs .
• Methylated diamines (e.g., 5-Chloro-N1,4-dimethylbenzene-1,2-diamine) demonstrate reduced cytotoxicity in preliminary anthelmintic screens compared to nitro-substituted variants .

Synthetic Utility :

• The target compound’s isopropyl group complicates Chan–Lam couplings relative to unsubstituted diamines like 4-chloro-benzene-1,2-diamine, requiring optimized copper catalysis conditions .